Cas no 1262012-09-8 (3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid)

• Product Name: 3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid
• CAS No: 1262012-09-8
• MF: C₁₇H₁₀F₆O₂
• MW: 360.250525951386
• CID: 4790315
• Update Time: 2025-05-23

3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid

• Inchi： 1S/C17H10F6O2/c18-16(19,20)12-3-1-2-10(8-12)14-6-5-13(17(21,22)23)9-11(14)4-7-15(24)25/h1-9H,(H,24,25)/b7-4+
• InChI Key： FQAGUVRMWHCIHT-QPJJXVBHSA-N
• SMILES： FC(C1C=CC(=C(/C=C/C(=O)O)C=1)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 496
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3

Additional information on 3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid

3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid (CAS No. 1262012-09-8)

The compound 3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid (CAS No. 1262012-09-8) is a highly specialized organic compound with significant applications in advanced materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a biphenyl system substituted with trifluoromethyl groups and an acrylic acid moiety. The biphenyl core provides structural rigidity and electronic modulation, while the acrylic acid group introduces reactivity and functional versatility.

Recent studies have highlighted the importance of trifluoromethyl-substituted biphenyls in enhancing the electronic properties of materials. The presence of two trifluoromethyl groups at the 4 and 3' positions of the biphenyl ring significantly alters the molecule's electronic distribution, making it an attractive candidate for use in organic electronics. For instance, researchers have demonstrated that this compound can serve as a building block for high-performance organic semiconductors, where its ability to modulate charge transport properties is highly valued.

The acrylic acid functionality in this compound introduces additional chemical reactivity, enabling it to participate in various polymerization reactions. This makes it a valuable monomer for synthesizing advanced polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have shown that incorporating this compound into polymer networks can lead to materials with improved durability and resistance to environmental factors.

In terms of synthesis, 3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid is typically prepared through a multi-step process involving Suzuki coupling reactions and subsequent functionalization. The use of palladium catalysts has been pivotal in achieving high yields and selectivity in these reactions. Recent optimizations in catalytic systems have further enhanced the efficiency of this synthesis pathway, making it more accessible for large-scale production.

From an applications perspective, this compound has found niche uses in drug discovery programs. Its unique structure allows for interactions with specific biological targets, making it a promising lead compound for developing novel therapeutics. Researchers have reported preliminary findings where this compound exhibits selective binding to certain protein receptors, suggesting potential applications in treating conditions such as inflammation and neurodegenerative diseases.

The physical properties of 3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid are also worth noting. It has a high melting point due to the rigid biphenyl structure and strong intermolecular hydrogen bonding from the acrylic acid group. Its solubility profile makes it suitable for use in both organic and aqueous environments, depending on the application requirements.

In conclusion, 3-(4,3'-Bis(trifluoromethyl)biphenyl-2-yl)-acrylic acid (CAS No. 1262012-09-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a key player in the development of next-generation materials and pharmaceuticals.